4-(4-fluorobenzyl)-N-(2-methoxyphenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-[(4-fluorophenyl)methyl]-N-(2-methoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H22FN3O2/c1-25-18-5-3-2-4-17(18)21-19(24)23-12-10-22(11-13-23)14-15-6-8-16(20)9-7-15/h2-9H,10-14H2,1H3,(H,21,24)
• InChI Key: SMPABXOEMXLRDU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)N2CCN(CC2)CC3=CC=C(C=C3)F
• Molecular Formula: C19H22FN3O2
• Molecular Weight: 343.4 g/mol

Description

4-(4-fluorobenzyl)-N-(2-methoxyphenyl)-1-piperazinecarboxamide, also known as 4-F-PPP, is a psychoactive drug belonging to the piperazine family. It has been classified as a designer drug and is used for recreational purposes. However,

Mechanism of Action

The mechanism of action of 4-(4-fluorobenzyl)-N-(2-methoxyphenyl)-1-piperazinecarboxamide involves the inhibition of the reuptake of serotonin in the brain. This leads to an increase in the levels of serotonin in the synaptic cleft, which in turn leads to an increase in the activation of serotonin receptors. This results in a range of effects, including mood enhancement, increased sociability, and decreased anxiety.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-fluorobenzyl)-N-(2-methoxyphenyl)-1-piperazinecarboxamide have been studied extensively. It has been found to affect the levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. It has also been shown to affect the levels of hormones such as cortisol and testosterone.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(4-fluorobenzyl)-N-(2-methoxyphenyl)-1-piperazinecarboxamide in lab experiments is its high potency and selectivity for the serotonin transporter. This allows for precise manipulation of serotonin levels in the brain. However, one of the limitations is its potential for abuse and its classification as a designer drug.

Future Directions

There are several future directions for research on 4-(4-fluorobenzyl)-N-(2-methoxyphenyl)-1-piperazinecarboxamide. One area of interest is its potential use in the treatment of depression and anxiety disorders. Another area of interest is its potential as a tool for studying the role of serotonin in the brain. Further research is needed to fully understand the effects of 4-(4-fluorobenzyl)-N-(2-methoxyphenyl)-1-piperazinecarboxamide on the human body and its potential applications in the field of medicine.
Conclusion:
In conclusion, 4-(4-fluorobenzyl)-N-(2-methoxyphenyl)-1-piperazinecarboxamide is a psychoactive drug that has been extensively studied for its scientific research applications. It has been found to have a high affinity for the serotonin transporter and acts as a potent reuptake inhibitor. It has also been shown to affect the dopamine transporter and the norepinephrine transporter to a lesser extent. Further research is needed to fully understand the effects of 4-(4-fluorobenzyl)-N-(2-methoxyphenyl)-1-piperazinecarboxamide on the human body and its potential applications in the field of medicine.

Synthesis Methods

The synthesis of 4-(4-fluorobenzyl)-N-(2-methoxyphenyl)-1-piperazinecarboxamide involves the reaction of 4-fluorobenzyl chloride with 2-methoxyphenylpiperazine in the presence of a base. The resulting product is then purified through recrystallization. This method has been described in detail in various research papers.

Scientific Research Applications

4-(4-fluorobenzyl)-N-(2-methoxyphenyl)-1-piperazinecarboxamide has been used in various scientific studies to understand its mechanism of action and its effects on the human body. It has been found to have a high affinity for the serotonin transporter and acts as a potent reuptake inhibitor. It has also been shown to affect the dopamine transporter and the norepinephrine transporter to a lesser extent.